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Compound of Interest

Compound Name: Harmine

Cat. No.: B15573885 Get Quote

For researchers, scientists, and professionals in drug development, ensuring the safe handling

and disposal of chemical compounds is paramount. This guide provides essential, step-by-step

procedures for the proper disposal of harmine, a bioactive harmala alkaloid, to ensure

laboratory safety and environmental protection. Adherence to these guidelines will help you

maintain a safe working environment and comply with regulatory standards.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to handle harmine with appropriate

personal protective equipment (PPE). Harmine is harmful if swallowed, in contact with skin, or

if inhaled, and it can cause serious eye irritation.[1]

Recommended Personal Protective Equipment (PPE):

Eye Protection: Safety glasses with side-shields conforming to EN166, or NIOSH-approved

equipment.[1]

Hand Protection: Handle with gloves that have been inspected prior to use. Use a proper

glove removal technique to avoid skin contact.[1][2]

Body Protection: A complete suit protecting against chemicals is recommended. The type of

protective equipment must be selected according to the concentration and amount of the

dangerous substance at the specific workplace.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15573885?utm_src=pdf-interest
https://www.benchchem.com/product/b15573885?utm_src=pdf-body
https://www.benchchem.com/product/b15573885?utm_src=pdf-body
https://www.benchchem.com/product/b15573885?utm_src=pdf-body
https://www.cdhfinechemical.com/images/product/msds/37_115753975_HARMINE-CASNO-442-51-3-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_115753975_HARMINE-CASNO-442-51-3-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_115753975_HARMINE-CASNO-442-51-3-MSDS.pdf
https://www.bio.vu.nl/~microb/Protocols/chemicals/MSDS/harmine.pdf
https://www.cdhfinechemical.com/images/product/msds/37_115753975_HARMINE-CASNO-442-51-3-MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15573885?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Respiratory Protection: For nuisance exposures, use type P95 (US) or type P1 (EU EN 143)

particle respirators. For higher-level protection, use type ABEK-P2 (EU EN 143) respirator

cartridges.[1]

In the event of a spill, immediately clean up all spills, avoiding dust formation.[3] Use dry clean-

up procedures and place the spilled material in a clean, dry, sealable, and labeled container for

disposal.[3] Prevent the product from entering drains.[1][2][4]

Summary of Disposal and Safety Information
For quick reference, the following table summarizes key quantitative data and safety

information for harmine.

Parameter Information

UN Number
Not classified as dangerous goods for transport

(ADR/RID, IMDG, IATA).[1][2]

Hazard Statements

H302 + H312 + H332: Harmful if swallowed, in

contact with skin or if inhaled. H319: Causes

serious eye irritation.[1]

Precautionary Statements

P280: Wear protective gloves/protective

clothing. P305 + P351 + P338: IF IN EYES:

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[1]

Acute Toxicity LD50 Subcutaneous - rat - 200 mg/kg.[2]

Environmental Hazards

Very toxic to aquatic organisms, may cause

long-term adverse effects in the aquatic

environment.[5]

Storage
Store in a cool, dry, and well-ventilated place in

a tightly closed container.[2]

Step-by-Step Disposal Protocol
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The recommended disposal method for harmine and its contaminated materials involves

incineration by a licensed professional waste disposal service.

1. Preparation for Disposal:

Carefully collect all harmine waste, including surplus or non-recyclable solutions, and any
contaminated materials such as gloves, filter paper, or containers.
Place the waste in a suitable, closed, and properly labeled container to await disposal.[1]
Avoid creating dust during this process.[1]

2. Licensed Disposal Company Engagement:

Offer the surplus and non-recyclable solutions to a licensed disposal company.[1] It is
imperative to consult with local, regional, and national hazardous waste regulations to
ensure complete and accurate classification and disposal.[6]

3. Recommended Disposal Method:

The preferred method of disposal is to dissolve or mix the material with a combustible
solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.[1]

4. Contaminated Packaging:

Dispose of contaminated packaging in the same manner as the unused product.[1][2]

5. Prohibited Disposal Methods:

Do not allow the product to enter drains, sewers, or water systems.[4][7]
Do not dispose of harmine with household garbage.[7]

Experimental Workflow for Harmine Disposal
The following diagram illustrates the logical workflow for the proper disposal of harmine waste

in a laboratory setting.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b15573885?utm_src=pdf-body
https://www.benchchem.com/product/b15573885?utm_src=pdf-body
https://www.cdhfinechemical.com/images/product/msds/37_115753975_HARMINE-CASNO-442-51-3-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_115753975_HARMINE-CASNO-442-51-3-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_115753975_HARMINE-CASNO-442-51-3-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAL1906803&productDescription=HARMINE+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/37_115753975_HARMINE-CASNO-442-51-3-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_115753975_HARMINE-CASNO-442-51-3-MSDS.pdf
https://www.bio.vu.nl/~microb/Protocols/chemicals/MSDS/harmine.pdf
https://www.carlroth.com/medias/SDB-9968-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDM4NDB8YXBwbGljYXRpb24vcGRmfGFEazBMMmcxTVM4NU1UYzNORE0xTWpReU5USTJMMU5FUWw4NU9UWTRYMGxGWDBWT0xuQmtaZ3xlNzAyODQ3ZGZhMDk3MWNjMWYzNzM1ZjA2Zjk3MDc0ZmVkZTQ5ZTgzZDRhOWQ0ZmEyZDQ3MmI5ZTdlMTc5ODlk
https://cdn.caymanchem.com/cdn/msds/10010324m.pdf
https://www.benchchem.com/product/b15573885?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/10010324m.pdf
https://www.benchchem.com/product/b15573885?utm_src=pdf-body
https://www.benchchem.com/product/b15573885?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15573885?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Harmine Disposal Workflow

1. Waste Collection & Preparation

2. Interim Storage

3. Professional Disposal

4. Documentation & Compliance

Identify Harmine Waste
(solid, liquid, contaminated materials)

Wear Appropriate PPE
(gloves, goggles, lab coat)

Place Waste in a Labeled,
Sealed Container

Store in a Designated
Hazardous Waste Area

Contact Licensed
Waste Disposal Company

Arrange for Pickup and Transport

Incineration with Combustible Solvent
in a Chemical Scrubber

Maintain Disposal Records

Ensure Compliance with Local,
State, and Federal Regulations

Click to download full resolution via product page

Caption: Workflow for the safe disposal of harmine waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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